Cas no 2171249-26-4 ((2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid
• CAS No: 2171249-26-4
• MF: C₃₄H₃₂N₂O₆
• MW: 564.627689361572
• CID: 6182840
• PubChem ID: 165576305
• Update Time: 2025-06-15

(2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid
• 2171249-26-4
• (2S,3R)-3-(benzyloxy)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}butanoic acid
• EN300-1537783

• Inchi： 1S/C34H32N2O6/c1-22(41-20-23-10-3-2-4-11-23)32(33(38)39)36-31(37)19-24-12-9-13-25(18-24)35-34(40)42-21-30-28-16-7-5-14-26(28)27-15-6-8-17-29(27)30/h2-18,22,30,32H,19-21H2,1H3,(H,35,40)(H,36,37)(H,38,39)/t22-,32+/m1/s1
• InChI Key： JYGSDOIITKUFLQ-KCEHZKJRSA-N
• SMILES： O(C(NC1C=CC=C(C=1)CC(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 564.22603674g/mol
• Monoisotopic Mass: 564.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid

Comprehensive Analysis of (2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid (CAS No. 2171249-26-4)

The compound (2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid (CAS No. 2171249-26-4) is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure features a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protected amino moiety, and a butanoic acid backbone, making it a versatile intermediate for drug development. Researchers are increasingly interested in this compound due to its role in peptide coupling reactions and its potential in designing bioactive molecules.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The Fmoc group is pivotal for temporary amine protection, enabling the stepwise assembly of peptides with high precision. This aligns with the growing focus on precision medicine and targeted therapies, where customized peptides play a critical role. The compound’s chiral centers at the 2S,3R positions further enhance its utility in stereoselective synthesis, a hot topic in asymmetric catalysis.

From a structural perspective, the phenylacetamido segment contributes to the molecule’s rigidity, while the benzyloxy moiety offers synthetic flexibility. Such features are highly sought after in medicinal chemistry, particularly for modulating drug solubility and bioavailability. Laboratories worldwide are exploring derivatives of this compound to optimize ADME properties (Absorption, Distribution, Metabolism, Excretion) in preclinical studies. Notably, its CAS No. 2171249-26-4 serves as a unique identifier in global chemical databases, facilitating collaborative research.

The rise of AI-driven drug discovery has further amplified interest in specialized building blocks like this compound. Computational tools now predict optimal peptide sequences and scaffold modifications, accelerating the identification of lead candidates. As a result, suppliers of high-purity chiral intermediates are witnessing increased demand, with 2171249-26-4 frequently listed in procurement queries. Its compatibility with green chemistry principles—such as minimizing waste in SPPS—also resonates with sustainability trends in the pharmaceutical industry.

In conclusion, (2S,3R)-3-(benzyloxy)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}butanoic acid exemplifies the intersection of organic synthesis and biopharmaceutical innovation. Its structural complexity and functional diversity position it as a key player in next-generation therapeutics. Researchers and manufacturers alike should monitor its evolving applications, especially in peptide-based drugs and catalytic asymmetric synthesis, to stay ahead in this dynamic field.